1-(3,4-Diethoxybenzoyl)-4-methylpiperidine

• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: (3,4-diethoxyphenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H25NO3/c1-4-20-15-7-6-14(12-16(15)21-5-2)17(19)18-10-8-13(3)9-11-18/h6-7,12-13H,4-5,8-11H2,1-3H3
• InChI Key: BKQCITNYBYTDTM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C)OCC

Description

1-(3,4-Diethoxybenzoyl)-4-methylpiperidine, also known as Diphenylpyraline (DPP), is a widely used antihistamine drug. It is a first-generation antihistamine that is used to treat allergies, hives, and other allergic reactions. DPP works by blocking the action of histamine, a chemical that the body releases in response to an allergic reaction.

Mechanism of Action

DPP works by blocking the action of histamine, a chemical that the body releases in response to an allergic reaction. Histamine is responsible for causing the symptoms of an allergic reaction, such as itching, swelling, and redness. By blocking the action of histamine, DPP helps to reduce these symptoms.
Biochemical and Physiological Effects:
DPP has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the release of cytokines, which are proteins that are involved in inflammation. DPP has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

DPP has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and has a long shelf life. However, DPP has some limitations. It has a narrow therapeutic index, which means that the difference between a therapeutic dose and a toxic dose is small. It can also cause sedation and other side effects, which can interfere with experimental results.

Future Directions

There are several future directions for research on DPP. One area of research is the development of new formulations of DPP that can be used for targeted drug delivery. Another area of research is the investigation of DPP's potential use in the treatment of neurodegenerative disorders. Additionally, there is ongoing research on the molecular mechanisms of DPP's anti-inflammatory and antitumor effects, which could lead to the development of new drugs with similar properties.
Conclusion:
In conclusion, 1-(3,4-Diethoxybenzoyl)-4-methylpiperidine, or 1-(3,4-Diethoxybenzoyl)-4-methylpiperidineline, is a widely used antihistamine drug that has a range of potential therapeutic applications. Its mechanism of action involves blocking the action of histamine, and it has been shown to have anti-inflammatory, antitumor, and antiviral properties. While it has several advantages for lab experiments, it also has some limitations. Ongoing research will continue to explore the potential applications of DPP and its molecular mechanisms of action.

Synthesis Methods

The synthesis of DPP involves the reaction of 3,4-diethoxybenzoyl chloride with 4-methylpiperidine in the presence of a base such as sodium hydroxide. The reaction yields 1-(3,4-Diethoxybenzoyl)-4-methylpiperidine, which is then purified through recrystallization.

Scientific Research Applications

DPP has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to have anti-inflammatory, antitumor, and antiviral properties. DPP has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.